Cas no 5455-17-4 (Undecanoic acid,11-(propylsulfonyl)-)

Undecanoic acid,11-(propylsulfonyl)- structure
5455-17-4 structure
Product Name:Undecanoic acid,11-(propylsulfonyl)-
CAS No:5455-17-4
MF:C14H28O4S
MW:292.434723854065
CID:385063
PubChem ID:229556
Update Time:2025-04-19

Undecanoic acid,11-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid,11-(propylsulfonyl)-
    • 11-propylsulfonylundecanoic acid
    • 11-(Propan-1-sulfonyl)-undecansaeure
    • 11-(propane-1-sulfonyl)-undecanoic acid
    • 11-(propylsulfonyl)undecanoic acid
    • 11-Propylsulfon-undecansaeure
    • AC1L5HK7
    • AC1Q6V1Y
    • AR-1C0335
    • CTK5A1616
    • NSC23323
    • 5455-17-4
    • NSC-23323
    • DTXSID60281873
    • Inchi: 1S/C14H28O4S/c1-2-12-19(17,18)13-10-8-6-4-3-5-7-9-11-14(15)16/h2-13H2,1H3,(H,15,16)
    • InChI Key: YKZLERYRSOTNDY-UHFFFAOYSA-N
    • SMILES: S(CCC)(CCCCCCCCCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 292.17094
  • Monoisotopic Mass: 292.171
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • Density: 1.062
  • Boiling Point: 477.9°Cat760mmHg
  • Flash Point: 242.9°C
  • Refractive Index: 1.473
  • PSA: 71.44
  • LogP: 4.48750
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